Cas no 477858-42-7 (3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol
• CAS No: 477858-42-7
• CID: 4652597
• Update Time: 2025-06-13

3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-[CYCLOHEXYL(2-HYDROXYETHYL)AMINO]-1,1,1-TRIFLUORO-2-PROPANOL
• 2-Propanol, 3-[cyclohexyl(2-hydroxyethyl)amino]-1,1,1-trifluoro-
• 3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol

Professional Introduction to 3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol (CAS No. 477858-42-7)

3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 477858-42-7, features a trifluoromethyl group and an amine functionalities, making it a promising candidate for various applications in drug development and molecular research. The presence of both hydroxyl and amino groups further enhances its versatility, allowing for diverse chemical modifications and interactions.

The compound's structure is characterized by a trifluoropropan-2-ol backbone, which is substituted with a cyclohexyl group at the third carbon position and a (2-hydroxyethyl)amino moiety at the second carbon. This arrangement imparts unique physicochemical properties, including solubility characteristics and reactivity profiles, that make it suitable for use in synthetic chemistry and as an intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has seen a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethyl group in 3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol contributes to these advantages by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to its exploration in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The combination of hydroxyl and amino groups provides multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. For instance, researchers have utilized this compound as a building block in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer. The amine group can form hydrogen bonds with target proteins, while the hydroxyl group can participate in esterification reactions, allowing for further modifications.

Recent studies have also highlighted the role of fluorinated amines in modulating receptor binding affinity. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of adjacent functional groups, thereby enhancing interactions with biological targets. This has been particularly relevant in the development of central nervous system (CNS) drugs, where precise control over receptor binding is essential for efficacy.

The compound's solubility profile is another key consideration in its application. The presence of polar functional groups like hydroxyl and amino increases water solubility, making it more suitable for oral or injectable formulations. This is crucial for drug delivery systems where bioavailability must be optimized.

From a synthetic chemistry perspective, 3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol serves as an excellent intermediate for constructing more complex molecules. Its stability under various reaction conditions allows for seamless integration into multi-step synthetic routes. For example, it can be used to introduce fluorinated side chains onto larger scaffolds through nucleophilic substitution or condensation reactions.

The growing body of research on fluorinated compounds underscores their importance in modern drug discovery. The ability to fine-tune molecular properties through strategic fluorination has opened new avenues for therapeutic innovation. As such, 3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol continues to be a subject of intense investigation by academic researchers and pharmaceutical companies alike.

In conclusion, 3-cyclohexyl(2-hydroxyethyl)amino-1,1,1-trifluoropropan-2-ol (CAS No. 477858-42-7) is a versatile and highly functional compound with significant potential in pharmaceutical applications. Its unique structural features make it an invaluable tool for synthetic chemists and drug developers seeking to create innovative therapeutic agents. As research progresses, we can expect to see even more sophisticated applications emerging from this promising chemical entity.